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Compound of Interest

Compound Name: WR99210 hydrochloride

Cat. No.: B1667809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of WR99210 hydrochloride in dimethyl sulfoxide (DMSO). WR99210 is a potent

inhibitor of dihydrofolate reductase (DHFR), particularly effective against the DHFR of

Plasmodium falciparum, a major target in malaria drug development.[1][2] Adherence to proper

preparation techniques is crucial for ensuring the compound's stability and the reproducibility of

experimental results.

Critical Considerations
Recent studies have highlighted the potential for WR99210 to undergo regioisomerization,

which leads to a dramatic loss of biological activity.[3][4][5] The hydrochloride salt form of

WR99210 is more stable and less prone to this isomerization compared to the free base.[4] It is

also recommended to use freshly prepared solutions, as the compound can be unstable in

solution.[6] Furthermore, the use of high-purity, anhydrous, and newly opened DMSO is

advised, as hygroscopic DMSO can negatively affect solubility.[6]

Quantitative Data Summary
The following table summarizes the key quantitative information for the preparation of a

WR99210 hydrochloride stock solution.
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Parameter Value Source(s)

Molecular Weight 431.14 g/mol [1][7]

Solubility in DMSO 2 mg/mL to 55 mg/mL [2][6][7][8]

Recommended Solvent Anhydrous, high-purity DMSO [6]

Storage of Powder -20°C for up to 3 years [8]

Storage of Stock Solution -80°C for up to 1 year [8]

Experimental Protocol
This protocol outlines the steps to prepare a 10 mM stock solution of WR99210 hydrochloride
in DMSO.

Materials:

WR99210 hydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or polypropylene tube

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the WR99210 hydrochloride powder vial to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of WR99210 hydrochloride powder in a

sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution,
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weigh out 4.31 mg of the compound (see calculation below).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

WR99210 hydrochloride powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonication is recommended to aid solubilization.[2][8]

Aliquotting: Once the powder is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected tubes (e.g., amber vials). This minimizes the

need for repeated freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -80°C for long-term storage.[8] For short-term use, some

protocols suggest storage at -20°C.[3]

Calculation for a 10 mM Stock Solution:

To calculate the mass of WR99210 hydrochloride needed to prepare a 10 mM stock solution,

use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

Mass (g) = 0.01 mol/L x 0.001 L x 431.14 g/mol = 0.00431 g = 4.31 mg

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway targeted by WR99210.
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Stock Solution Preparation Workflow
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WR99210 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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